Cas no 2228722-60-7 (5-(1-ethynylcyclopropyl)-1-methyl-1H-1,3-benzodiazole)

• Product Name: 5-(1-ethynylcyclopropyl)-1-methyl-1H-1,3-benzodiazole
• CAS No: 2228722-60-7
• MF: C₁₃H₁₂N₂
• MW: 196.247782707214
• CID: 5879866
• PubChem ID: 165626956
• Update Time: 2025-05-19

5-(1-ethynylcyclopropyl)-1-methyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 5-(1-ethynylcyclopropyl)-1-methyl-1H-1,3-benzodiazole
• EN300-1784131
• 2228722-60-7

• Inchi： 1S/C13H12N2/c1-3-13(6-7-13)10-4-5-12-11(8-10)14-9-15(12)2/h1,4-5,8-9H,6-7H2,2H3
• InChI Key： FEQRBTWHTSVFIE-UHFFFAOYSA-N
• SMILES： N1(C)C=NC2=C1C=CC(=C2)C1(C#C)CC1

Computed Properties

• Exact Mass: 196.100048391g/mol
• Monoisotopic Mass: 196.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-(1-ethynylcyclopropyl)-1-methyl-1H-1,3-benzodiazole

Research Brief on 5-(1-ethynylcyclopropyl)-1-methyl-1H-1,3-benzodiazole (CAS: 2228722-60-7): Recent Advances and Applications

The compound 5-(1-ethynylcyclopropyl)-1-methyl-1H-1,3-benzodiazole (CAS: 2228722-60-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies have highlighted the compound's role as a versatile scaffold for the development of small-molecule inhibitors targeting key enzymes involved in inflammatory and oncogenic pathways. The ethynylcyclopropyl moiety, in particular, has been shown to enhance binding affinity and selectivity, making it a promising candidate for further optimization. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a covalent inhibitor of Bruton's tyrosine kinase (BTK), with potential applications in autoimmune diseases and B-cell malignancies.

In addition to its therapeutic potential, 5-(1-ethynylcyclopropyl)-1-methyl-1H-1,3-benzodiazole has been explored for its utility in chemical biology probes. Its ability to undergo click chemistry reactions via the ethynyl group enables precise labeling and tracking of target proteins in cellular systems. This property was leveraged in a recent Nature Chemical Biology publication (2024) to develop fluorescent probes for real-time imaging of kinase activity in live cells.

Despite these advances, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Ongoing research is addressing issues such as metabolic stability and oral bioavailability through structural modifications. Preliminary results from a 2024 preclinical study suggest that halogenation of the benzodiazole ring may improve these parameters without compromising target engagement.

In conclusion, 5-(1-ethynylcyclopropyl)-1-methyl-1H-1,3-benzodiazole represents a promising chemical scaffold with diverse applications in drug discovery and chemical biology. Continued investigation into its structure-activity relationships and mechanism of action is expected to yield novel therapeutic candidates in the coming years.